Cas no 1250564-70-5 (1-(1-aminocyclohexyl)methyl-3-propylurea)
1-(1-aminocyclohexyl)methyl-3-propylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-((1-Aminocyclohexyl)methyl)-3-propylurea
- 1-[(1-aminocyclohexyl)methyl]-3-propylurea
- Urea, N-[(1-aminocyclohexyl)methyl]-N'-propyl-
- 1-(1-aminocyclohexyl)methyl-3-propylurea
-
- Inchi: 1S/C11H23N3O/c1-2-8-13-10(15)14-9-11(12)6-4-3-5-7-11/h2-9,12H2,1H3,(H2,13,14,15)
- InChI Key: XOPXVMVFEDDLGG-UHFFFAOYSA-N
- SMILES: O=C(NCCC)NCC1(CCCCC1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 200
- XLogP3: 1
- Topological Polar Surface Area: 67.2
1-(1-aminocyclohexyl)methyl-3-propylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366038-50mg |
1-((1-Aminocyclohexyl)methyl)-3-propylurea |
1250564-70-5 | 98% | 50mg |
¥16524.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366038-100mg |
1-((1-Aminocyclohexyl)methyl)-3-propylurea |
1250564-70-5 | 98% | 100mg |
¥16127.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366038-250mg |
1-((1-Aminocyclohexyl)methyl)-3-propylurea |
1250564-70-5 | 98% | 250mg |
¥15678.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366038-500mg |
1-((1-Aminocyclohexyl)methyl)-3-propylurea |
1250564-70-5 | 98% | 500mg |
¥18867.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366038-1g |
1-((1-Aminocyclohexyl)methyl)-3-propylurea |
1250564-70-5 | 98% | 1g |
¥18314.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366038-2.5g |
1-((1-Aminocyclohexyl)methyl)-3-propylurea |
1250564-70-5 | 98% | 2.5g |
¥38556.00 | 2024-08-09 | |
| Enamine | EN300-1121815-0.05g |
1-[(1-aminocyclohexyl)methyl]-3-propylurea |
1250564-70-5 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1121815-0.1g |
1-[(1-aminocyclohexyl)methyl]-3-propylurea |
1250564-70-5 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1121815-0.25g |
1-[(1-aminocyclohexyl)methyl]-3-propylurea |
1250564-70-5 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1121815-0.5g |
1-[(1-aminocyclohexyl)methyl]-3-propylurea |
1250564-70-5 | 95% | 0.5g |
$739.0 | 2023-10-27 |
1-(1-aminocyclohexyl)methyl-3-propylurea Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(1-aminocyclohexyl)methyl-3-propylurea
Professional Introduction to 1-(1-aminocyclohexyl)methyl-3-propylurea (CAS No: 1250564-70-5)
1-(1-aminocyclohexyl)methyl-3-propylurea, identified by the Chemical Abstracts Service (CAS) number 1250564-70-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex urea backbone with substituents that include a cyclohexylamine moiety and a propyl group, has garnered attention due to its structural uniqueness and potential biological activities. The detailed exploration of this compound not only highlights its chemical properties but also delves into its synthetic pathways, pharmacological implications, and emerging applications in drug discovery.
The structural framework of 1-(1-aminocyclohexyl)methyl-3-propylurea is characterized by its urea functional group, which serves as a key pharmacophore in many bioactive molecules. The presence of a cyclohexylamine substituent introduces steric hindrance and conformational flexibility, while the propyl group adds another layer of complexity that can influence both the solubility and binding affinity of the compound. These structural features make it an attractive candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been a growing interest in urea-based compounds due to their diverse biological activities. Urea derivatives have been reported to exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific configuration of 1-(1-aminocyclohexyl)methyl-3-propylurea suggests potential interactions with biological targets that could be exploited for therapeutic purposes. For instance, the cyclohexylamine moiety may facilitate binding to protein surfaces, while the urea group can engage in hydrogen bonding interactions, enhancing the compound's affinity for its target.
The synthesis of 1-(1-aminocyclohexyl)methyl-3-propylurea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of 1-amino-cyclohexanol with propyl isocyanate, followed by purification steps such as recrystallization or column chromatography. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.
One of the most compelling aspects of studying 1-(1-aminocyclohexyl)methyl-3-propylurea is its potential in drug discovery. Preclinical studies have begun to explore its pharmacological profile, revealing promising results in various disease models. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways has been observed in vitro, indicating potential applications in treating chronic inflammatory diseases.
The molecular modeling and computational studies have further illuminated the binding interactions of 1-(1-aminocyclohexyl)methyl-3-propylurea with biological targets. These simulations have helped identify key residues on the target proteins that are critical for binding affinity. By understanding these interactions at a molecular level, researchers can design analogs with enhanced potency and selectivity. This approach aligns with the broader trend in drug development towards rational design based on structural insights.
Another area of interest is the pharmacokinetic behavior of 1-(1-aminocyclohexyl)methyl-3-propylurea. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies have provided valuable insights into these processes, suggesting that this compound may have an appropriate half-life for therapeutic applications. Further investigations are needed to optimize its pharmacokinetic properties through structural modifications.
The role of 1-(1-aminocyclohexyl)methyl-3-propylurea in interdisciplinary research is also noteworthy. Its study bridges multiple fields such as organic chemistry, biochemistry, and pharmacology, fostering collaboration among scientists with diverse expertise. This interdisciplinary approach is essential for advancing drug discovery efforts and translating laboratory findings into clinical applications.
Future directions for research on 1-(1-aminocyclohexyl)methyl-3-propylurea include exploring its mechanism of action in detail and conducting larger-scale clinical trials to validate its therapeutic potential. Additionally, investigating its interactions with other molecules or pathways could uncover new applications or combination therapies that could benefit patients suffering from various conditions.
In conclusion,1-(1-aminocyclohexyl)methyl-3-propylurea (CAS No: 1250564-70-5) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with preliminary evidence of biological activity, make it an exciting subject for continued research. As our understanding of molecular interactions grows more sophisticated,compounds like this will play an increasingly important role in shaping the future of medicine.
1250564-70-5 (1-(1-aminocyclohexyl)methyl-3-propylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)